Cas no 23735-43-5 ((S)-(+)-2,2-Dimethyl-1,3-dioxolan-4-ylmethyl p-toluenesulfonate)

• Product Name: (S)-(+)-2,2-Dimethyl-1,3-dioxolan-4-ylmethyl p-toluenesulfonate
• CAS No: 23735-43-5
• Molecular Formula: C₁₃H₁₈O₅S
• Molecular Weight: 286.3440
• MDL: MFCD00063234
• CID: 52372
• PubChem ID: 87568972

(S)-(+)-2,2-Dimethyl-1,3-dioxolan-4-ylmethyl p-toluenesulfonate Properties

Names and Identifiers

• (S)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate
• (s)-(+)-2,2-Dimethyl-1,3-dioxolane-4-ylmethyl p-toluenesulfonate
• (S)-(+)-2,2-Dimethyl-1,3-dioxolan-4-ylmethyl p-Toluenesulfonate
• L-(+)-1,2-Isopropylideneglycerol 3-(p-Toluenesulfonate)
• (S)-2 2-Dimethyl-1 3-Dioxolane-4-Methanol Tosylate
• (S)-2,2-Dimethyl-1,3-dioxolane-4-methanol p-toluenesulfonate
• (S)-(+)-2,2-Dimethyl-4-(hydroxymethyl)-1,3-dioxolane-p-toluenesulfonate
• 2,3-Isopropylidene-sn-glycerol 1-tosylate
• L-glycero-2,3-dihydroxy-2,3-O-isopropylidenepropyl p-toluenesulfonate
• SRKDUHUULIWXFT-NSHDSACASA-N
• [(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl 4-methylbenzenesulfonate
• (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-ylmethyl- p-toluenesulfonate
• (S)-(+)-2,2-Dimethyl-4-(hydroxymethyl)-1,3-dioxol
• ((4S)-2,2-dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate
• [(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl 4-methylbenzene-sulfonate
• toluene-4-sulfonic acid (S)-2,2-dimethyl-[1,3]dioxolan-4-yl-methyl ester
• [(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl 4-methylbenzene-1-sulfonate
• L-alpha,beta-Isopropylideneglycerol-gamma-tosylate
• CS-W012219
• AKOS005257643
• (S)-(2,2-dimethyl-1,3-dioxalan-4-yl)methyl-4-methylbenzenesulfonate
• SCHEMBL898388
• (4s)-2,2-dimethyl-4-toluene-4-sulfonyloxymethyl 1,3-dioxolane
• AKOS015890122
• MS-20174
• (S)-2,2-Dimethyl-1,3-dioxolane-4-methanol p-toluenesulfonate, purum, >=99.0% (sum of enantiomers, GC)
• GEO-01178
• (S)-toluene-4-sulfonic acid 2,2-dimethyl-[1,3]dioxolan-4-ylmethyl ester
• (S)-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl4-methylbenzenesulfonate
• para-toluenesulfonic acid (S)-2,2-dimethyl-[1,3]dioxolan-4-yl-methyl ester
• C74224
• W-200245
• para-toluenesulfonic acid (S)-2,2-dimethyl-[1,3]dioxolan-4-ylmethyl ester
• (S)-(+)-2,2-dimethyl-1,3-dioxolan-4-ylmethyl p-toluene sulfonate
• DTXSID90369097
• EN300-7403268
• D2550
• (S)-2,2-dimethyl-1,3-dioxolan-4-ylmethyl p-toluenesulfonate
• (S)-2,2-Dimethyl-1,3-dioxolane-4-ylmethyl p-toluenesulfonate
• toluene-4-sulfonic acid (S)-2,2-dimethyl-[1,3]dioxolan-4-ylmethyl ester
• (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-ylmethyl p-toluenesulfonate
• MFCD00063234
• [(4s)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl 4-methyl-benzenesulfonate
• (S)-(+)-2,2-Dimethyl-1,3-dioxolan-4-ylmethyl p-toluenesulfonate, 97%
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate #
• 23735-43-5
• XH1305
• 2,2-Dimethyl-1,3-dioxolane-4-methanol-4-methylbenzenesulfonate; 4-Methylbenzenesulfonic Acid (S)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Ester; Toluene-4-sulfonic Acid (S)-2,2-Dimethyl-[1,3]dioxolan-4-ylmethyl Ester; p-Toluenesulfonic Acid ((4S)-2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Ester
• STL554969
• BBL101173

• MDL： MFCD00063234
• InChIKey： SRKDUHUULIWXFT-NSHDSACASA-N
• Inchi： 1S/C13H18O5S/c1-10-4-6-12(7-5-10)19(14,15)17-9-11-8-16-13(2,3)18-11/h4-7,11H,8-9H2,1-3H3/t11-/m0/s1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])[C@]1([H])C([H])([H])OC(C([H])([H])[H])(C([H])([H])[H])O1

Computed Properties

• Exact Mass: 286.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.087
• Heavy Atom Count: 19
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 70.2

Experimental Properties

• LogP: 2.93260
• PSA: 70.21000
• Refractive Index: n20/D 1.506(lit.)
• Boiling Point: 400.1°C at 760 mmHg
• Melting Point: 29-31 ºC
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: 4.2 º (c=10, abs.alcohol)
• Optical Activity: [α]26/D +7.5°, c = 2% in DMF
• Density: 1.208 g/mL at 25 °C(lit.)

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters